Cas no 85068-34-4 (3',5'-Bis(trifluoromethyl)propiophenone)

3',5'-Bis(trifluoromethyl)propiophenone Properties

Names and Identifiers

• 1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one
• 3',5'-Bis(trifluoromethyl)propiophenone
• 1-[3,5-bis(trifluoromethyl)phenyl]propan-1-one
• 3,5-Bis(Trifluoromethyl)Propiophenone
• 1-Propanone, 1-[3,5-bis(trifluoromethyl)phenyl]-
• VLRWCHKOSBUGMB-UHFFFAOYSA-N
• 3,5-difluoromethyl)phenylacetone
• 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone
• KSC654A3B
• VLRWCHKOSBUGMB-UHFFFAOYSA-
• SBB005962
• 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone (ACI)
• 3′,5′-Bistrifluoromethylpropiophenone
• MFCD00009911
• UNII-9CXA2S32LC
• DB-021988
• 1-[3,5-bis(trifluoromethyl)phenyl]propan-1-one;3',5'-Bis(trifluoromethyl)propiophenone
• 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone #
• SCHEMBL5898589
• SY021817
• NS00058082
• DTXSID70234138
• EINECS 285-296-1
• 3',5'-Bistrifluoromethylpropiophenone
• 1-[3,5-bis(trifluoromethyl)phenyl]-propan-1-one
• 3 inverted exclamation mark ,5 inverted exclamation mark -Bis(trifluoromethyl)propiophenone
• AC-11418
• 85068-34-4
• InChI=1/C11H8F6O/c1-2-9(18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5H,2H2,1H3
• 9CXA2S32LC
• A841189
• 3,5-Bis(trifluoromethyl)propiophenone
• DS-15796
• AKOS015852850
• CS-0152657
• +Expand

• MDL： MFCD00009911
• InChIKey： VLRWCHKOSBUGMB-UHFFFAOYSA-N
• Inchi： 1S/C11H8F6O/c1-2-9(18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5H,2H2,1H3
• SMILES： O=C(CC)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1
• BRN： 7484754

Computed Properties

• Exact Mass: 270.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 270.047934
• Heavy Atom Count: 18
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 4.31690
• PSA: 17.07000
• Refractive Index: n20/D 1.4245(lit.)
• Boiling Point: 185.2±35.0 ºC (760 Torr),
• Melting Point: No data available
• Flash Point: 76.1±0.0 ºC,
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),

3',5'-Bis(trifluoromethyl)propiophenone Security Information

• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3',5'-Bis(trifluoromethyl)propiophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides